Cas no 61683-88-3 ( )

• Product Name: &nbsp
• CAS No: 61683-88-3
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 954901
• PubChem ID: 236304
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-(4-methoxyphenyl)-5-methyl-1,3-dioxane
• DTXSID20284724
• 61683-88-3
• NSC38687
• NSC-38687
•  

• Inchi： 1S/C14H20O3/c1-4-14(2)9-16-13(17-10-14)11-5-7-12(15-3)8-6-11/h5-8,13H,4,9-10H2,1-3H3
• InChI Key： VSIMSUKLCMEEAE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)OCC(C)(CC)C1

Computed Properties

• Exact Mass: 236.1413
• Monoisotopic Mass: 236.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.015
• Boiling Point: 328°C at 760 mmHg
• Flash Point: 109.9°C
• Refractive Index: 1.485
• PSA: 27.69